Cas no 98070-60-1 (2-Methyl-2-nitropropanal)

2-Methyl-2-nitropropanal structure
2-Methyl-2-nitropropanal structure
Product Name:2-Methyl-2-nitropropanal
CAS No:98070-60-1
MF:C4H7NO3
MW:117.103281259537
CID:1024135
PubChem ID:22107481
Update Time:2025-04-20

2-Methyl-2-nitropropanal Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-2-nitropropanal
    • 2-Methyl-2-nitropropal
    • 98070-60-1
    • DTXSID60622489
    • AKOS016004001
    • SCHEMBL2481119
    • DB-338547
    • Inchi: 1S/C4H7NO3/c1-4(2,3-6)5(7)8/h3H,1-2H3
    • InChI Key: ZJINATIPCAZCTI-UHFFFAOYSA-N
    • SMILES: [O-][N+](C(C=O)(C)C)=O

Computed Properties

  • Exact Mass: 117.042593085g/mol
  • Monoisotopic Mass: 117.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 62.9Ų
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen